Cas no 4275-95-0 (Methylphosphoethanolamine)
Methylphosphoethanolamine structure
Product Name:Methylphosphoethanolamine
CAS No:4275-95-0
MF:C3H10NO4P
MW:155.08956193924
CID:331599
Update Time:2024-03-02
Methylphosphoethanolamine Chemical and Physical Properties
Names and Identifiers
-
- Methylphosphoethanolamine
- Phosphoric acid, 2-aminoethyl methyl ester (7CI)
- Phosphoric acid, mono(2-aminoethyl) monomethyl ester
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- Inchi: 1S/C3H10NO4P/c1-7-9(5,6)8-3-2-4/h2-4H2,1H3,(H,5,6)
- InChI Key: RHZOTNIARPBHQF-UHFFFAOYSA-N
- SMILES: P(O)(OC)(OCCN)=O
Computed Properties
- Exact Mass: 155.0348
Experimental Properties
- Density: 1.335±0.06 g/cm3(Predicted)
- Melting Point: 199-204 °C
- Boiling Point: 244.8±42.0 °C(Predicted)
- PSA: 92.78
- pka: 1.09±0.50(Predicted)
Methylphosphoethanolamine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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